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Compound of Interest

Compound Name: Apoptosis inducer 17

Cat. No.: B12373943 Get Quote

Technical Support Center: Apoptosis Inducer 17
This technical support center provides troubleshooting guidance and frequently asked

questions regarding "Apoptosis Inducer 17." Initial research indicates that "Apoptosis
Inducer 17" is not a standardized chemical name and may refer to several different

compounds. However, a common source of this query relates to the SIRT2 inhibitor AGK2

(CAS 304896-28-4). This guide will focus on the solubility and handling of AGK2, a selective

Sirtuin 2 (SIRT2) inhibitor known to induce apoptosis.

Frequently Asked Questions (FAQs)
Q1: What is Apoptosis Inducer 17 (AGK2)?

A1: AGK2 is a cell-permeable, selective inhibitor of SIRT2, a type of histone deacetylase. It has

an IC50 of 3.5 μM for SIRT2 and shows minimal activity against SIRT1 and SIRT3 at higher

concentrations.[1][2][3] By inhibiting SIRT2, AGK2 can induce apoptosis and has been studied

in the context of neurodegenerative diseases like Parkinson's and in cancer research.[1][2]

Q2: I am having trouble dissolving Apoptosis Inducer 17 (AGK2). What are the recommended

solvents?

A2: AGK2 is a crystalline solid that can be challenging to dissolve. The recommended solvent

is Dimethyl Sulfoxide (DMSO). It is also soluble in Dimethylformamide (DMF). For in vivo

studies, a formulation using a combination of solvents may be necessary.
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Q3: What is the maximum stock concentration I can achieve with AGK2 in DMSO?

A3: You can prepare a stock solution of up to 10 mg/mL in DMSO, which is approximately

23.03 mM. Some suppliers also state solubility of up to 10 mM in DMSO. It is often

recommended to use ultrasonic agitation and gentle warming (up to 60°C) to aid dissolution.

Note that hygroscopic (water-absorbing) DMSO can significantly reduce the solubility of the

compound, so using fresh, high-quality DMSO is critical.

Q4: Can I dissolve AGK2 in aqueous buffers like PBS?

A4: AGK2 has very poor solubility in aqueous solutions. Direct dissolution in PBS is not

recommended. A working solution can be prepared by diluting a concentrated DMSO or DMF

stock into your aqueous culture medium or buffer. For example, a 1:2 mixture of DMF:PBS (pH

7.2) can achieve a solubility of approximately 0.3 mg/ml.

Q5: How should I store the stock solution of AGK2?

A5: Once dissolved, the stock solution should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C. Under these conditions, the

stock solution is stable for at least 6 months at -20°C and up to a year at -80°C.

Troubleshooting Guide: Solubility Issues
If you are experiencing issues with the solubility of AGK2, please refer to the following

troubleshooting steps.

Problem 1: Precipitate forms when diluting my DMSO
stock into aqueous media.

Cause: The concentration of AGK2 in the final aqueous solution is above its solubility limit.

This is a common issue when "crashing out" a hydrophobic compound from an organic

solvent into an aqueous buffer.

Solution:

Lower the final concentration: Try diluting your stock solution further into the media.
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Use a surfactant or co-solvent: For in vivo formulations, a mixture of solvents can improve

solubility. One suggested formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline. When preparing this, add the co-solvents sequentially.

Warm the aqueous media: Gently warming your cell culture media or buffer to 37°C before

adding the AGK2 stock solution can sometimes help keep the compound in solution.

Problem 2: The compound will not fully dissolve in
DMSO, even at the recommended concentration.

Cause: The DMSO may have absorbed moisture, or the compound requires more energy to

dissolve.

Solution:

Use fresh, anhydrous DMSO: Ensure you are using a new, unopened bottle of high-purity,

anhydrous DMSO.

Apply gentle heat and sonication: Warm the solution to 60°C and use an ultrasonic bath to

aid dissolution. Be careful not to overheat the compound, which could lead to degradation.

Data Presentation: Solubility of AGK2
The following table summarizes the solubility data for AGK2 in various solvents.
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Solvent/Formulatio
n

Maximum
Concentration

Molar Equivalent Reference

DMSO 10 mg/mL ~23.03 mM

DMSO Soluble to 10 mM -

DMSO 1 mg/mL ~2.30 mM

DMF 3 mg/mL ~6.91 mM

DMF:PBS (pH 7.2)

(1:2)
0.3 mg/mL ~0.69 mM

10% DMSO + 40%

PEG300 + 5%

Tween80 + 45%

Saline

≥ 0.5 mg/mL ≥ 1.15 mM

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of AGK2
in DMSO
Materials:

AGK2 powder (M.Wt: 434.27 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Warming block or water bath (optional)

Procedure:
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Calculate the required mass of AGK2 for your desired volume. For 1 mL of a 10 mM stock

solution, you will need 4.34 mg of AGK2.

Weigh out the AGK2 powder and place it in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube.

Vortex the solution vigorously for 1-2 minutes.

If the compound is not fully dissolved, use an ultrasonic bath for 10-15 minutes. Gentle

warming to 60°C can also be applied.

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes.

Store the aliquots at -20°C or -80°C.

Visualizations
Signaling Pathway
The following diagram illustrates the simplified mechanism of action for AGK2 in inducing

apoptosis through the inhibition of SIRT2.
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Caption: AGK2 inhibits SIRT2, leading to hyperacetylation of proteins like α-tubulin and

inducing apoptosis.

Experimental Workflow
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This diagram outlines a general workflow for preparing AGK2 and treating cells to assess

apoptosis.
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Caption: Workflow for preparing AGK2 and conducting an apoptosis experiment.

Troubleshooting Logic
This diagram provides a logical flow for troubleshooting solubility issues with AGK2.
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AGK2 Solubility Issue
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Caption: A logical workflow for troubleshooting AGK2 solubility problems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12373943?utm_src=pdf-custom-synthesis
https://www.rndsystems.com/products/agk-2_3233
https://www.caymanchem.com/product/13145/agk2
https://www.medchemexpress.com/AGK2.html
https://www.benchchem.com/product/b12373943#apoptosis-inducer-17-solubility-issues-and-solutions
https://www.benchchem.com/product/b12373943#apoptosis-inducer-17-solubility-issues-and-solutions
https://www.benchchem.com/product/b12373943#apoptosis-inducer-17-solubility-issues-and-solutions
https://www.benchchem.com/product/b12373943#apoptosis-inducer-17-solubility-issues-and-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12373943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

